Cas no 465515-28-0 (ETHYL 2-[2-(2-METHOXY-5-METHYLPHENYL)HYDRAZONO]PROPANOATE)

ETHYL 2-[2-(2-METHOXY-5-METHYLPHENYL)HYDRAZONO]PROPANOATE structure

465515-28-0 structure

Product Name:ETHYL 2-[2-(2-METHOXY-5-METHYLPHENYL)HYDRAZONO]PROPANOATE

CAS No:465515-28-0

Molecular Formula:C₁₃H₁₈N₂O₃

Molecular Weight:250.29362

CID:841176

Properties
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ETHYL 2-[2-(2-METHOXY-5-METHYLPHENYL)HYDRAZONO]PROPANOATE Properties

Names and Identifiers

- ETHYL 2-[2-(2-METHOXY-5-METHYLPHENYL)HYDRAZONO]PROPANOATE
- ethyl 2-[(2-methoxy-5-methylphenyl)hydrazinylidene]propanoate

Computed Properties

Exact Mass: 250.13200

Experimental Properties

LogP: 2.42750
PSA: 59.92000

ETHYL 2-[2-(2-METHOXY-5-METHYLPHENYL)HYDRAZONO]PROPANOATE Related Literature

1. Ammonolytical conversion of microcrystalline gallium antimonide GaSb to nanocrystalline gallium nitride GaN: thermodynamics vs. topochemistry

Mariusz Drygaś,Piotr Jeleń,Mirosław M. Bućko,Zbigniew Olejniczak,Jerzy F. Janik RSC Adv., 2015,5, 82576-82586
2. 3D-hierarchical NiO–graphenenanosheet composites as anodes for lithium ion batteries with improved reversible capacity and cycle stability

Liqi Tao,Jiantao Zai,Kaixue Wang,Yihang Wan,Haojie Zhang,Chao Yu,Yinglin Xiao,Xuefeng Qian RSC Adv., 2012,2, 3410-3415
3. N-phosphorylation labeling for analysis of twenty natural amino acids and small peptides by using matrix-assisted laser desorption/ionization time-of-flight mass spectrometry†

Xin Bi,Juntong Wei,Zhimin Peng,Hongxia Liu,Yuyang Jiang,Wei Wei Analyst, 2013,138, 2632-2639
4. Hydrophosphorylation of aliphatic alkynes catalyzed by CuNPs/ZnO for the synthesis of vinyl phosphonates. A DFT study on the reaction mechanism†‡

Leandro Fortunato,Yanina Moglie,Viviana Dorn,Gabriel Radivoy RSC Adv., 2017,7, 18707-18713
5. Exposure to 4,4′-methylenediphenyl diisocyanate (MDI) during moulding of rigid polyurethane foam: determination of airborne MDI and urinary 4,4′-methylenedianiline (MDA)

Katja Kääriä,Ari Hirvonen,Hannu Norppa,Päivi Piirilä,Harri Vainio,Christina Rosenberg Analyst, 2001,126, 476-479
6. New charge transfer-based organic room temperature phosphorescent trace doping systems†

Yu-Qiang Zhao,Liping Zhu,Jian-Mei Lu,Le Yu,Lanyun Zhang,Ying Zhou Chem. Commun., 2023,59, 8396-8399
7. C4–H indole functionalisation: precedent and prospects

Jagadeesh Kalepu,Parthasarathy Gandeepan,Lutz Ackermann,Lukasz T. Pilarski Chem. Sci., 2018,9, 4203-4216
8. Improving the long-term stability of PBDTTPD polymer solar cells through material purification aimed at removing organic impurities†

William R. Mateker,Jessica D. Douglas,Clément Cabanetos,I. T. Sachs-Quintana,Jonathan A. Bartelt,Eric T. Hoke,Abdulrahman El Labban,Pierre M. Beaujuge,Michael D. McGehee Energy Environ. Sci., 2013,6, 2529-2537
9. Tetrazolone as an acid bioisostere: application to marketed drugs containing a carboxylic acid†‡

Matthew A. J. Duncton,Ryan B. Murray,Gary Park,Rajinder Singh Org. Biomol. Chem., 2016,14, 9343-9347
10. A chiroptical molecular switch with perfect stereocontrol

Richard A. van Delden,Matthijs K. J. ter Wiel,Ben L. Feringa Chem. Commun., 2004, 200-201

465515-28-0 (ETHYL 2-[2-(2-METHOXY-5-METHYLPHENYL)HYDRAZONO]PROPANOATE) Related Products

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